Cas no 1512744-07-8 (4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde)
1512744-07-8 structure
Product Name:4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde
CAS No:1512744-07-8
MF:C8H6ClN3O
MW:195.605740070343
MDL:MFCD24687851
CID:5607339
PubChem ID:82657503
Update Time:2023-11-24
4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-8233688
- 1512744-07-8
- 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
- 4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde
-
- MDL： MFCD24687851
- Inchi： 1S/C8H6ClN3O/c1-12-2-5(3-13)6-7(9)10-4-11-8(6)12/h2-4H,1H3
- InChI Key： CIEYPMRLILCTMZ-UHFFFAOYSA-N
- SMILES： ClC1=C2C(C=O)=CN(C)C2=NC=N1
Computed Properties
- Exact Mass: 195.0199395g/mol
- Monoisotopic Mass: 195.0199395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 47.8Ų
4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8233688-1g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 1g |
$871.0 | 2023-09-02 | ||
| Enamine | EN300-8233688-5g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 5g |
$2525.0 | 2023-09-02 | ||
| Enamine | EN300-8233688-10g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 10g |
$3746.0 | 2023-09-02 | ||
| Enamine | EN300-8233688-0.05g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 0.05g |
$732.0 | 2025-02-21 | |
| Enamine | EN300-8233688-0.1g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 0.1g |
$767.0 | 2025-02-21 | |
| Enamine | EN300-8233688-0.25g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 0.25g |
$801.0 | 2025-02-21 | |
| Enamine | EN300-8233688-0.5g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 0.5g |
$836.0 | 2025-02-21 | |
| Enamine | EN300-8233688-1.0g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 1.0g |
$871.0 | 2025-02-21 | |
| Enamine | EN300-8233688-2.5g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 2.5g |
$1707.0 | 2025-02-21 | |
| Enamine | EN300-8233688-5.0g |
4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde |
1512744-07-8 | 95.0% | 5.0g |
$2525.0 | 2025-02-21 |
4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1512744-07-8 (4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde) Related Products
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